Methyl 1-methyl-4-oxocyclohexanecarboxylate
Overview
Description
Methyl 1-methyl-4-oxocyclohexanecarboxylate, also known as MOMCH, is an organic compound of the ester family. It is a colorless, slightly viscous liquid with a mild odor. MOMCH has many applications in scientific research and has become an important tool for scientists due to its unique properties.
Scientific Research Applications
Versatile Intermediate in Organic Syntheses
Methyl 1-methyl-4-oxocyclohexanecarboxylate serves as a versatile intermediate in various organic syntheses. For instance, S. Ito and colleagues (1980) describe a method for preparing methyl 1-chloro-2-oxocyclohexanecarboxylate, a compound derived from methyl 2-oxocyclohexanecarboxylate, which exhibits significant potential in organic syntheses due to its excellent yield under mild conditions (Ito, Saitǒ, Hatakeda, & Asano, 1980).
Catalytic Reduction Studies
Mubarak et al. (2007) conducted studies on the catalytic reduction of compounds like methyl 1-(4-halobutyl)-2-oxocyclopentanecarboxylate, using nickel(I) salen as a catalyst. This process yields various products including methyl cyclononanone-5-carboxylate, showcasing the utility of such compounds in catalytic reduction processes (Mubarak, Barker, & Peters, 2007).
Structural Analysis
Research by H. Rao and colleagues (1999) focused on the structural analysis of related compounds like methyl 1-(4-chlorobenzyl)-2-oxocyclohexane-1-carboxylate. Such studies are crucial in understanding the molecular configuration and potential applications of these compounds in various fields, including medicinal chemistry (Rao, Rajamathe, Raj, Chinnakali, Razak, & Fun, 1999).
Antinociceptive Activity
A study by Kirillov et al. (2015) explored the synthesis of derivatives like methyl 1-bromocyclohexanecarboxylate, demonstrating antinociceptive (pain-relieving) activity. Such findings highlight the potential therapeutic applications of these compounds in medical research (Kirillov, Makhmudov, Nikiforova, & Mardanova, 2015).
properties
IUPAC Name |
methyl 1-methyl-4-oxocyclohexane-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O3/c1-9(8(11)12-2)5-3-7(10)4-6-9/h3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DNTGELMQRSNFPO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC(=O)CC1)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60502853 |
Source
|
| Record name | Methyl 1-methyl-4-oxocyclohexane-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60502853 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
37480-41-4 |
Source
|
| Record name | Methyl 1-methyl-4-oxocyclohexane-1-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60502853 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl 1-methyl-4-oxocyclohexane-1-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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